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Compound of Interest

Compound Name: Evernic Acid

Cat. No.: B191230

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like Evernic Acid. This
document provides a comprehensive guide to the necessary personal protective equipment
(PPE), safe handling protocols, and disposal procedures for Evernic Acid, fostering a secure
research environment.

Personal Protective Equipment (PPE)

When working with Evernic Acid, a range of personal protective equipment is essential to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category Specification

Wear safety glasses with side shields or
) goggles.[1] In situations with a high risk of

Eye/Face Protection ) ] ]
splashing, a face shield should be used in

addition to goggles for full-face protection.[2]

Wear protective gloves (nitrile or butyl rubber
] ] are recommended for handling acids) and
Skin Protection _ _ _ _
protective clothing.[1][2] An acid-resistant apron

is also recommended.[3]

In environments with low fume levels, an N95
mask may be suitable.[2] For higher exposure
) ) levels or if irritation is experienced, a
Respiratory Protection ]
NIOSH/MSHA-approved respirator or a full-face
respirator with acid gas cartridges is

recommended.[1][2]

Quantitative Data Summary

The following table provides a summary of relevant quantitative data for Evernic Acid.

Data Point Value Source
Storage Temperature 4°C or 5-8°C [1114]
IC50 (PfFabZ) 10.7 uM [5]

IC50 (PfFabl) 36.1 M [5]

IC50 (P. berghei) 77.3 uM [5]

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for the safe handling of Evernic Acid. Although
not classified as hazardous by OSHA, good laboratory practices should always be followed.[1]

Step 1: Preparation and Engineering Controls
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o Ensure adequate ventilation in the work area, especially when handling the powder form to
avoid dust formation.[1][6]

» Work within a fume hood when handling larger quantities or if there is a potential for
aerosolization.

» An eyewash station and safety shower should be readily accessible.[7]

Step 2: Handling the Compound

Before use, inspect gloves for any signs of degradation.[6]

Avoid breathing dust, vapors, mist, or gas.[6]

When opening containers, do so carefully to avoid spills or splashes.[7]

Use proper glove removal techniques to prevent skin contact with the outer surface of the
glove.[6]

Step 3: In Case of a Spill

For small spills, use personal protective equipment as required.[1] Cover powder spills with a
plastic sheet or tarp to minimize spreading.[1]

Mechanically take up the spill and place it in appropriate containers for disposal.[1]

Clean the contaminated surface thoroughly.[1]

For large spills, evacuate the area and alert your supervisor.[7]

First Aid Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water,

occasionally lifting the upper and lower eyelids.
Eye Contact i )

[1] Continue for at least 15 minutes. Seek

medical attention if irritation persists.[7][8]

Remove contaminated clothing. Wash the
Skin Contact affected skin area with soap and water.[1] Rinse

with cold water for at least 15 minutes.[7]

Move the exposed person to fresh air at once.[1]

[8] If breathing is difficult, administer oxygen.[1]

Inhalation ] ] o
If breathing has stopped, provide artificial
respiration.[1] Seek medical attention.[8]
Do not induce vomiting.[9] Never give anything
) by mouth to an unconscious person.[1] Rinse
Ingestion

mouth with water.[1] Seek immediate medical

attention.[8]

Disposal Plan

Proper disposal of Evernic Acid and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Waste Disposal: Disposal of Evernic Acid should be in accordance with all applicable
federal, state, and local regulations.[1] Do not discharge into sewer systems.[6]

» Contaminated Packaging: Empty containers can be triple-rinsed (or equivalent) and offered
for recycling or reconditioning.[6] Alternatively, the packaging can be punctured to render it
unusable and then disposed of in a sanitary landfill.[6]

Workflow for Safe Handling of Evernic Acid

The following diagram illustrates the key steps for the safe handling of Evernic Acid in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.extrasynthese.com/MSDS/FR/6274_evernic_acid_MSDS_FDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b191230?utm_src=pdf-body
https://www.benchchem.com/product/b191230?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://www.guidechem.com/msds/570-10-5.html
https://www.guidechem.com/msds/570-10-5.html
https://www.guidechem.com/msds/570-10-5.html
https://www.benchchem.com/product/b191230?utm_src=pdf-body
https://www.benchchem.com/product/b191230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Evernic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-
evernic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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